Cas no 82745-73-1 (Ethanone, 2-[(1,1-dimethylethyl)dioxy]-2-hydroxy-1-phenyl-)

• Product name: Ethanone, 2-[(1,1-dimethylethyl)dioxy]-2-hydroxy-1-phenyl-
• CAS No: 82745-73-1
• MF: C₁₂H₁₆O₄
• MW: 224.25304
• CID: 684170
• PubChem ID: 12935806

Ethanone, 2-[(1,1-dimethylethyl)dioxy]-2-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(1,1-dimethylethyl)dioxy]-2-hydroxy-1-phenyl-
• 2-tert-butylperoxy-2-hydroxy-1-phenylethanone
• 2-(tert-Butylperoxy)-2-hydroxy-1-phenylethan-1-one
• DTXSID40513381
• 82745-73-1

• Inchi： InChI=1S/C12H16O4/c1-12(2,3)16-15-11(14)10(13)9-7-5-4-6-8-9/h4-8,11,14H,1-3H3
• InChI Key： RXOZSIPXAFPKMN-UHFFFAOYSA-N
• SMILES： CC(C)(C)OOC(C(=O)C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų